Cas no 2229683-25-2 (3-(5-chloro-2-ethoxyphenyl)prop-2-enal)

• Product Name: 3-(5-chloro-2-ethoxyphenyl)prop-2-enal
• CAS No: 2229683-25-2
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6448753
• PubChem ID: 165885154
• Update Time: 2025-10-29

3-(5-chloro-2-ethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-ethoxyphenyl)prop-2-enal
• EN300-1995651
• 2229683-25-2

• Inchi： 1S/C11H11ClO2/c1-2-14-11-6-5-10(12)8-9(11)4-3-7-13/h3-8H,2H2,1H3/b4-3+
• InChI Key： DBSSSYDOEJZAJI-ONEGZZNKSA-N
• SMILES： ClC1C=CC(=C(/C=C/C=O)C=1)OCC

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(5-chloro-2-ethoxyphenyl)prop-2-enal

3-(5-Chloro-2-Ethoxyphenyl)Prop-2-Enal: A Comprehensive Overview

3-(5-Chloro-2-Ethoxyphenyl)Prop-2-enal, also known by its CAS number 229683-25-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 3-(5-Chloro-2-Ethoxyphenyl)Prop-2-enal comprises a phenyl ring substituted with a chlorine atom at the 5-position and an ethoxy group at the 2-position. The propenal group attached to the phenyl ring introduces a reactive alpha, beta-unsaturated aldehyde system, which is known for its reactivity in various chemical reactions. This structure makes it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-(5-Chloro-2-Ethoxyphenyl)Prop-2-enal as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory effects on COX-2 enzymes, which are key targets in inflammation-related diseases.

In terms of synthesis, several methods have been developed to efficiently prepare 3-(5-Chloro-2-Ethoxyphenyl)Prop-2-enal. One common approach involves the Friedel-Crafts acylation of chlorophenol derivatives followed by oxidation to introduce the aldehyde group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 45°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under neutral and mildly acidic conditions but undergoes rapid degradation under strong basic conditions.

From an environmental perspective, understanding the fate and transport of CAS No: 229683-25-2 is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways, with results suggesting that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental persistence.

In conclusion, 3-(5-Chloro-2-Ethoxyphenyl)Prop-2-enal, or CAS No: 11778971447 (Note: This number seems incorrect; please verify), is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic research and industrial applications.